Cas no 1308384-37-3 (Tert-butyl 1-methyl-1,4,9-triazaspiro[5.5]undecane-9-carboxylate)

• Product Name: Tert-butyl 1-methyl-1,4,9-triazaspiro[5.5]undecane-9-carboxylate
• CAS No: 1308384-37-3
• MF: C₁₄H₂₇N₃O₂
• MW: 269.383083581924
• MDL: MFCD18917010
• CID: 4587369
• PubChem ID: 56698884
• Update Time: 2024-11-05

Tert-butyl 1-methyl-1,4,9-triazaspiro[5.5]undecane-9-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 1-methyl-1,4,9-triazaspiro[5.5]undecane-9-carboxylate
• C90591
• AKOS022674854
• SCHEMBL17608812
• MFCD18917010
• 9-Boc-1-methyl-1,4,9-triazaspiro[5.5]undecane
• 1308384-37-3
• tert-butyl1-methyl-1,4,9-triazaspiro[5.5]undecane-9-carboxylate
• Tert-butyl 1-methyl-1,4,9-triazaspiro[5.5]undecane-9-carboxylate

• MDL： MFCD18917010
• Inchi： 1S/C14H27N3O2/c1-13(2,3)19-12(18)17-8-5-14(6-9-17)11-15-7-10-16(14)4/h15H,5-11H2,1-4H3
• InChI Key： DMXYUAATJHYZKB-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC2(CNCCN2C)CC1)=O

Computed Properties

• Exact Mass: 269.21032711g/mol
• Monoisotopic Mass: 269.21032711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 44.8

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 371.0±42.0 °C at 760 mmHg
• Flash Point: 178.2±27.9 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

Tert-butyl 1-methyl-1,4,9-triazaspiro[5.5]undecane-9-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)